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Compound of Interest

Compound Name: 4-Dibenzofuransulfonic acid

Cat. No.: B15208226

Technical Guide: 4-Dibenzofuransulfonic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 4-dibenzofuransulfonic acid. Due to a scarcity of direct experimental data for
this specific compound, this document consolidates available information for its sodium salt,
data for structurally related compounds, and predicted properties. It is intended to serve as a
foundational resource for researchers and professionals in drug development and other
scientific fields who are interested in the potential applications of dibenzofuran derivatives. This
guide also outlines a detailed, plausible synthetic route for 4-dibenzofuransulfonic acid,
complete with a workflow diagram. Furthermore, it touches upon the broader biological context
of dibenzofuran derivatives, highlighting their potential relevance in therapeutic research.

Chemical Identity and Physical Properties

Direct experimental data for 4-dibenzofuransulfonic acid is not readily available in the public
domain. The information presented below has been compiled from data available for its sodium
salt monohydrate and from computational predictions.
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Property Value Source
Chemical Name 4-Dibenzofuransulfonic acid -
Molecular Formula C12Hs04S Calculated
Molecular Weight 248.26 g/mol Calculated
Not available for the acid form.
CAS Number 42138-16-9 for the sodium salt  [1]
monohydrate.
White to off-white solid
Appearance _ -
(Predicted)
Melting Point Not available. -
Boiling Point Not available. -
Predicted to be soluble in _
N ] General property of sulfonic
Solubility water and polar organic )
acids.
solvents.
K Strong acid, predicted to be < Arylsulfonic acids are known to
pKa

0.

be strong acids.

Note: The properties listed are largely predicted or inferred from related compounds and should

be confirmed by experimental analysis.

Chemical Properties and Reactivity

4-Dibenzofuransulfonic acid is an aromatic sulfonic acid. The sulfonic acid group is a strong

electron-withdrawing group, which deactivates the aromatic rings towards further electrophilic

substitution. The reactivity of the dibenzofuran ring system is well-documented, with

electrophilic substitution preferentially occurring at the 2- and 8-positions. Therefore, direct

sulfonation of dibenzofuran is unlikely to yield the 4-substituted isomer as the major product.

The sulfonic acid group can be converted to other functional groups, such as sulfonyl chlorides,

sulfonamides, and sulfonate esters, which are versatile intermediates in organic synthesis.
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Proposed Synthesis of 4-Dibenzofuransulfonic Acid

A plausible synthetic route to 4-dibenzofuransulfonic acid involves a multi-step process
starting from the commercially available dibenzofuran. The key steps are the synthesis of 4-
aminodibenzofuran followed by a Sandmeyer reaction to introduce the sulfonic acid group.

Experimental Protocol:

Step 1: Synthesis of 4-Aminodibenzofuran[1]

To a solution of dibenzofuran (0.5 mol) in anhydrous diethyl ether (500 mL), add n-
butyllithium (0.5 mol, 22% in hexane) and reflux for 3-4 hours until a yellow precipitate forms.

e Cool the reaction mixture to -10°C in a dry ice-acetone bath.

e Slowly add methoxyamine (0.5 mol) in anhydrous diethyl ether (100 mL).
 Allow the mixture to warm to room temperature and then reflux for 1 hour.
e Cool the mixture and slowly add water.

o Separate the ether layer, dry with anhydrous magnesium sulfate, and pass hydrogen
chloride gas through the solution to precipitate 4-aminodibenzofuran hydrochloride.

« Filter the precipitate and neutralize with a base (e.g., sodium bicarbonate solution) to obtain
4-aminodibenzofuran.

Step 2: Diazotization of 4-Aminodibenzofuran and Sandmeyer Reaction[2][3][4]

o Dissolve 4-aminodibenzofuran (1 equivalent) in a mixture of concentrated hydrochloric acid
and water at 0-5°C.

o Slowly add a solution of sodium nitrite (1.1 equivalents) in water while maintaining the
temperature between 0-5°C to form the diazonium salt.

» In a separate flask, prepare a solution of copper(l) chloride (catalytic amount) in a saturated
aqueous solution of sulfur dioxide.
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e Slowly add the cold diazonium salt solution to the copper(l) chloride/sulfur dioxide solution.
Nitrogen gas will evolve.

 Stir the reaction mixture at room temperature for several hours.

e The resulting sulfonyl chloride can be isolated by extraction.

» Hydrolysis of the sulfonyl chloride to the sulfonic acid can be achieved by heating with water
or a dilute base followed by acidification.

1. n-Buli, Et20
2. Methoxyamine

1. NaNO2, HCI (0-5°C)
2. Cucl, S02

4-Aminodibenzofuran 4-Dibenzofuransulfonyl Chloride @ 4-Dibenzofuransulfonic Acid

Click to download full resolution via product page

Proposed synthesis workflow for 4-dibenzofuransulfonic acid.

Spectral Data (Predicted)

As no experimental spectra for 4-dibenzofuransulfonic acid are available, predicted spectra
can be a useful tool for characterization.
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Spectral Data Predicted Features

Aromatic protons in the dibenzofuran scaffold

are expected to appear in the range of 7.0-8.5
1H NMR _ _ _ _

ppm. The sulfonic acid proton is typically a

broad singlet at a higher chemical shift.

Aromatic carbons are expected in the range of
13C NMR 110-150 ppm. The carbon attached to the

sulfonic acid group will be deshielded.

Characteristic peaks for S=0 stretching (around
1350 and 1170 cm~1), O-H stretching (broad,
around 3000 cm~1), and aromatic C-H and C=C

stretching are expected.

The molecular ion peak [M]* or [M-H]~ would be
Mass Spec. expected at m/z 248.0143 (calculated for
C12Hs04S).

Biological Activity and Potential Applications

While there is no specific biological activity reported for 4-dibenzofuransulfonic acid, the
dibenzofuran scaffold is present in numerous natural products and synthetic compounds with a
wide range of biological activities.[5][6] These activities include:

e Anticancer: Some dibenzofuran derivatives have shown cytotoxic effects against various
cancer cell lines.[6]

» Antibacterial and Antifungal: The dibenzofuran core is found in compounds with activity
against various microbial pathogens.[6]

e Anti-inflammatory: Certain derivatives have demonstrated anti-inflammatory properties.[5]

» Enzyme Inhibition: Dibenzofuran-containing molecules have been investigated as inhibitors
for various enzymes.

The introduction of a sulfonic acid group can significantly alter the physicochemical properties
of a molecule, such as its solubility and ability to interact with biological targets. The high acidity
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and potential for strong hydrogen bonding of the sulfonic acid group could lead to novel
biological activities or enhanced properties of a parent dibenzofuran scaffold.

Potential Cellular Interactions of Dibenzofuran Derivatives

Dibenzofuran Scaffold
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Generalized signaling interactions of dibenzofuran derivatives.

Conclusion

4-Dibenzofuransulfonic acid is a compound for which there is a notable lack of direct
experimental data. This guide has provided a summary of its predicted properties and a
plausible, detailed synthetic route to facilitate further research. The diverse biological activities
of the broader class of dibenzofuran derivatives suggest that 4-dibenzofuransulfonic acid
could be a valuable molecule for investigation in medicinal chemistry and drug development.
Experimental validation of the properties and synthetic route outlined herein is a necessary
next step for any researcher interested in this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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